Cas no 2105587-36-6 (1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2105587-36-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5877051
• PubChem ID: 118365636
• Update Time: 2025-11-01

1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine
• SCHEMBL17076747
• EN300-1112083
• 2105587-36-6

• Inchi： 1S/C8H15N3O/c1-6(5-12-3)11-4-8(9)7(2)10-11/h4,6H,5,9H2,1-3H3
• InChI Key： VGOSWXCAAOCART-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine

Compound CAS No. 2105587-36-6: 1-(1-Methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine

The compound with CAS No. 2105587-36-6, commonly referred to as 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique pyrazole ring structure, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the methoxypropan group and the methyl substituent on the pyrazole ring contributes to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The methoxypropan group in this compound plays a crucial role in enhancing its solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Moreover, the methyl substituent on the pyrazole ring has been shown to influence the compound's electronic properties, which can be leveraged in designing more effective therapeutic agents.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One of the most efficient routes involves the reaction of an appropriate aldehyde with a substituted hydrazine derivative, followed by cyclization to form the pyrazole ring. The incorporation of the methoxypropan group typically requires careful control of reaction conditions to ensure optimal yields and purity.

From an applications perspective, 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine has shown potential in several areas. In pharmaceuticals, it has been evaluated for its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antifungal activity against various pathogenic fungi has been documented in recent studies, suggesting its utility in agricultural and medical settings.

Another area where this compound has demonstrated promise is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various deposition techniques.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity under different conditions. These findings are expected to guide future research into optimizing its synthesis and exploring new application areas.

In conclusion, 1-(1-methoxypropan-2-yl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2105587-36-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing both pharmaceutical and materials science technologies.